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Compound of Interest

Compound Name: Octylbenzene-d22
Cat. No.: B15557934
Get Quote
\ J

For researchers, scientists, and professionals in drug development, understanding the purity
and characteristics of isotopically labeled compounds is paramount. This technical guide
provides an in-depth look at the typical data and experimental protocols found in a Certificate of
Analysis (CoA) for Octylbenzene-d22, a deuterated aromatic hydrocarbon.

Compound Identification and Physical Properties

A Certificate of Analysis for Octylbenzene-d22 will begin with fundamental identifying
information and key physical properties. This data is crucial for ensuring the correct material is
being used and for designing experimental conditions.
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Identifier

Value

Source

Compound Name

n-Octylbenzene-d22

LGC Standards[1], CDN
Isotopes|2]

CAS Number

1219799-28-6

LGC Standards[1], CDN
Isotopes|2]

LGC Standards[1], CDN

Unlabelled CAS Number 2189-60-8
Isotopes|2]
Molecular Formula C14D22 LGC Standards[1]
] LGC Standards[1], CDN
Molecular Weight 212.46 g/mol
Isotopes|2]
Synonyms 1-Phenyloctane-d22 CDN Isotopes|2]
] o Inferred from unlabelled
Appearance Colorless to light yellow liquid
compound[3]
Boiling Point 261-263 °C (for unlabelled) Guidechem[4]
Melting Point -36 °C (for unlabelled) Guidechem[4]
Density 0.858 g/cm? (for unlabelled) Guidechem[4]

Analytical Specifications and Quality Control

The core of the CoA provides quantitative data on the purity and isotopic enrichment of
Octylbenzene-d22. These values are determined through a series of rigorous analytical tests.

Analytical Test Specification Typical Value
Chemical Purity =298% Conforms
Isotopic Enrichment =98 atom % D Conforms
Structure Confirmation Conforms to structure Conforms

Experimental Protocols
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The following are detailed methodologies for the key experiments cited in the Certificate of
Analysis.

2.1.1. Determination of Chemical Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

o Objective: To separate and identify any non-deuterated or other chemical impurities in the
sample.

¢ Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).
o Methodology:

o Adilute solution of Octylbenzene-d22 in a volatile organic solvent (e.g., dichloromethane
or hexane) is prepared.

o A small volume of the solution is injected into the GC, where it is vaporized.

o The vaporized sample is carried by an inert gas (e.g., helium) through a capillary column.
The column separates compounds based on their boiling points and interactions with the
column's stationary phase.

o As each compound elutes from the column, it enters the mass spectrometer.

o The mass spectrometer ionizes the molecules and separates the resulting ions based on
their mass-to-charge ratio, generating a mass spectrum for each compound.

o The chemical purity is determined by comparing the peak area of Octylbenzene-d22 to
the total area of all peaks in the chromatogram.

2.1.2. Determination of Isotopic Enrichment by Mass Spectrometry (MS)

« Objective: To quantify the percentage of deuterium atoms incorporated into the octylbenzene
molecule.

e Instrumentation: A high-resolution mass spectrometer.

o Methodology:
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o The sample is introduced into the mass spectrometer, typically via direct infusion or after
separation by GC or LC.

o The instrument is operated in a full-scan mode to detect the molecular ion cluster of
Octylbenzene-d22.

o The relative intensities of the ion corresponding to the fully deuterated molecule (d22) and
any ions corresponding to partially deuterated or non-deuterated (d0) species are
measured.

o The isotopic enrichment is calculated as the percentage of the d22 species relative to the
sum of all isotopic species. For most quantitative mass spectrometry applications, an
isotopic enrichment of >98% is generally recommended.[5]

2.1.3. Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To confirm the molecular structure and the positions of the deuterium labels.
 Instrumentation: A high-field Nuclear Magnetic Resonance (NMR) spectrometer.

e Methodology:

o A small amount of the sample is dissolved in a deuterated NMR solvent (e.g., chloroform-
d).

o H (proton) and 2H (deuterium) NMR spectra are acquired.

o In the *H NMR spectrum of a highly deuterated compound like Octylbenzene-d22, the
proton signals corresponding to the deuterated positions should be absent or significantly
diminished.

o The 2H NMR spectrum will show signals at the chemical shifts corresponding to the
positions where deuterium atoms have been incorporated, confirming the labeling pattern.

o The combination of these spectra provides unambiguous confirmation of the compound's
structure and the success of the deuteration.

2.1.4. Identity Confirmation by Infrared (IR) Spectroscopy
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o Objective: To obtain a characteristic vibrational spectrum of the molecule, which can be used
for identification.

e Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.
o Methodology:

o A small amount of the neat liquid sample is placed between two salt plates (e.g., NaCl or
KBr) or analyzed using an Attenuated Total Reflectance (ATR) accessory.

o Infrared radiation is passed through the sample.

o The instrument measures the absorption of infrared radiation at different frequencies,
corresponding to the vibrational modes of the chemical bonds in the molecule.

o The resulting IR spectrum is a unique "“fingerprint" of the molecule and can be compared
to a reference spectrum of the non-deuterated Octylbenzene to observe shifts due to the
C-D bonds.

Mandatory Visualizations

To further clarify the relationships and workflows involved in the analysis of Octylbenzene-d22,
the following diagrams are provided.
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Quality Control Workflow for Octylbenzene-d22.
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Analytical techniques for characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Page loading... [wap.guidechem.com]
o 5. Benzene, octyl- [webbook.nist.gov]

e To cite this document: BenchChem. [Octylbenzene-d22: A Technical Guide to its Certificate
of Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557934/docs#octylbenzene-d22-a-technical-guide-
to-its-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://wap.guidechem.com/dictionary/en/2189-60-8.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2189608&Type=IR-SPEC&Index=1
https://www.benchchem.com/product/b15557934/docs#octylbenzene-d22-a-technical-guide-to-its-certificate-of-analysis
https://www.benchchem.com/product/b15557934/docs#octylbenzene-d22-a-technical-guide-to-its-certificate-of-analysis
https://www.benchchem.com/product/b15557934/docs#octylbenzene-d22-a-technical-guide-to-its-certificate-of-analysis
https://www.benchchem.com/product/b15557934/docs#octylbenzene-d22-a-technical-guide-to-its-certificate-of-analysis
https://www.benchchem.com/product/b15557934?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

